N-(2-fluoro-5-nitrophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2-fluoro-5-nitrophenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H9FN4O4S/c14-9-2-1-7(18(21)22)5-10(9)16-11(19)8-6-15-13-17(12(8)20)3-4-23-13/h1-2,5-6H,3-4H2,(H,16,19)
• InChI Key: CSRAIPIWXOGACP-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC=C(C(=O)N21)C(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])F
• Molecular Formula: C13H9FN4O4S
• Molecular Weight: 336.30 g/mol

Description

N-(2-fluoro-5-nitrophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C13H9FN4O4S and its molecular weight is 336.3. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluoro-5-nitrophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluoro-5-nitrophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Research

The compound’s unique structure and functional groups suggest potential antiviral activity. Researchers have explored its inhibitory effects against viruses, including HIV-1. .

Protein Labeling and Detection

The nitro group (NO₂) in N-(2-fluoro-5-nitrophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide provides strong absorbance at specific wavelengths. This property makes it a valuable tool for protein labeling and detection in various research applications. .

Conformational Analysis

Understanding the conformational behavior of molecules is crucial for drug design and optimization. .

Medicinal Chemistry

Given its intriguing structure, researchers explore modifications and derivatives of this compound for potential drug development. .

Biological Activity Screening

Laboratories screen compounds like this one against various biological targets (enzymes, receptors, etc.) to identify potential activities. .

Photophysical Properties

The compound’s photophysical properties, such as fluorescence and absorption spectra, are of interest. .

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors .

Mode of Action

Compounds with similar structures have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets, leading to changes in cellular processes.

Biochemical Pathways

Compounds with similar structures have been found to affect a broad range of biochemical pathways due to their diverse biological activities . The downstream effects of these pathways can vary widely, depending on the specific biological activity exhibited by the compound.

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, suggesting that this compound may have similar effects .